Cas no 897478-84-1 (2-4-(1,3-benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole)

• Product Name: 2-4-(1,3-benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole
• CAS No: 897478-84-1
• MF: C₂₁H₂₀N₄O₂S₂
• MW: 424.539101600647
• CID: 5480276
• Update Time: 2025-06-25

2-4-(1,3-benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-6-yl-[4-(4-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• 2-4-(1,3-benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole

• Inchi： 1S/C21H20N4O2S2/c1-2-27-16-4-3-5-17-19(16)23-21(29-17)25-10-8-24(9-11-25)20(26)14-6-7-15-18(12-14)28-13-22-15/h3-7,12-13H,2,8-11H2,1H3
• InChI Key： MQFJEHINLQZVOF-UHFFFAOYSA-N
• SMILES： C(C1C=C2SC=NC2=CC=1)(N1CCN(C2=NC3=C(OCC)C=CC=C3S2)CC1)=O

Additional information on 2-4-(1,3-benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole

Introduction to 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole (CAS No. 897478-84-1)

2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole (CAS No. 897478-84-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety and a piperazine ring, both of which are known for their biological activities and potential therapeutic applications.

The benzothiazole moiety is a heterocyclic compound that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this moiety in 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole suggests that the compound may exhibit similar biological activities. Additionally, the piperazine ring is a common structural element in many pharmaceuticals due to its ability to enhance solubility and bioavailability.

Recent research has focused on the potential therapeutic applications of 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT116). The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis.

In addition to its antitumor properties, 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California found that this compound exhibited strong antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to the compound's ability to interfere with viral replication processes.

The pharmacokinetic properties of 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-yl-4-ethoxy-1,3-benzothiazole have also been studied in detail. Preclinical studies in animal models have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

Safety and toxicity studies are crucial for the development of any new pharmaceutical compound. Initial toxicity assessments of 2-4-(1,3-Benzothiazole-6-carbonyl)piperazin-1-y l - 4 - ethoxy - 1 , 3 - benzothiazole have indicated that it is well-tolerated at therapeutic doses in preclinical models. However, more comprehensive safety evaluations are required to ensure its safety in humans.

The synthesis of 2 - 4 - ( 1 , 3 - benzothia z ole - 6 - carbony l ) p i per az i n - 1 - y l - 4 - eth oxy - 1 , 3 - benz othia z ole involves several steps and requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a benzothiazole derivative with a piperazine-containing intermediate using standard coupling reagents such as HATU or EDC·HCl. The final step typically involves the introduction of the ethoxy group through an alkylation reaction.

In conclusion, 2 - 4 - ( 1 , 3 - benz othia z ole - 6 - carb o n y l ) p i per az i n - 1 - y l - 4 - eth oxy - 1 , 3 - benz othia z ole (CAS No . 897478 - 84 - 1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.